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Compound of Interest

Compound Name: 3-Phenylethynyl-benzaldehyde

Cat. No.: B049416

Essential Safety and Handling Guide for 3-
Phenylethynyl-benzaldehyde

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Phenylethynyl-benzaldehyde.
The following procedures are based on general best practices for handling similar chemical
compounds and should be supplemented by a comprehensive, substance-specific Safety Data
Sheet (SDS) and a thorough risk assessment before commencing any work.

Chemical Identifier:
e CAS Number: 115021-39-1
e Molecular Formula: CisH100

e Molecular Weight: 206.25 g/mol [1][2]

Hazard Identification and Personal Protective Equipment
(PPE)

While a detailed public Safety Data Sheet (SDS) for 3-Phenylethynyl-benzaldehyde is not
readily available, it is classified as an irritant[1]. General safety precautions for handling
aromatic aldehydes and alkynyl compounds should be strictly followed. Always handle this
compound in a well-ventilated area, preferably within a chemical fume hood[3].
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Summary of Recommended Personal Protective Equipment

PPE Category

Minimum Requirement

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a
significant risk of splashing or

explosion.[4][5]

Protects eyes from splashes of
the chemical, which is a known
irritant[1]. A face shield offers
broader protection for the
entire face[4][5].

Hand Protection

Disposable nitrile gloves.
Consult the glove
manufacturer's chemical
resistance guide for specific
breakthrough times. For
extended contact, consider

heavier-duty gloves.[4]

Protects against skin contact.
Nitrile gloves offer good short-
term protection against a
range of chemicals[4]. Given
the recommendation to avoid
skin contact with alkynyl
compounds, gloves are

essential[6].

Body Protection

A buttoned, flame-resistant lab
coat. Long pants and closed-
toe, closed-heel shoes are
mandatory. Avoid synthetic

fabrics like polyester.[4]

Provides a barrier against
spills and splashes. Natural
fibers like cotton are preferable
under a flame-resistant lab
coat[4].

Respiratory Protection

Generally not required if
handled in a certified chemical
fume hood. If engineering
controls are insufficient or for
spill cleanup, a NIOSH-
approved respirator may be

necessary.[4]

A fume hood is the primary
engineering control to prevent
inhalation of vapors or dust[3].
Respirator use requires a
formal respiratory protection
program, including medical

evaluation and fit testing[4].

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Pre-Handling Check:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://matrix.staging.1int.co.uk/product/buy-3-phenylethynyl-benzaldehyde
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
http://orgsyn.org/content/pdfs/procedures/v84p0088.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2

3

Review Documentation: Before starting, thoroughly read the available Safety Data Sheet
(SDS) and any internal Standard Operating Procedures (SOPs).

Fume Hood Verification: Ensure the chemical fume hood is operational and has a current
certification.

PPE Inspection: Inspect all PPE for damage before use. This includes checking gloves for
tears or perforations[3].

Emergency Equipment: Locate and verify the functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

. Handling the Compound:

Weighing: If weighing the solid, perform this task in a fume hood or a ventilated balance
enclosure to avoid inhaling dust particles.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
Reactions: Set up reactions within the fume hood. Ensure any apparatus that may discharge
vapors is properly vented[3].

Avoid Contact: Do not touch the chemical with bare hands. Always use appropriate gloves[7].
Hygiene: Do not eat, drink, or apply cosmetics in the laboratory. Wash hands thoroughly after
handling the chemical, even if gloves were worn[3].

. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area[8][9].
Recommended storage temperature is between 2-8°C[9].
Keep away from heat, sparks, open flames, and strong oxidizing agents[8][10].

Disposal Plan

1

. Waste Segregation:

All disposable materials that have come into contact with 3-Phenylethynyl-benzaldehyde
(e.g., gloves, pipette tips, weighing paper) should be considered contaminated waste.
Collect solid waste and contaminated disposables in a dedicated, labeled hazardous waste
container.

Collect liquid waste containing the compound in a separate, appropriately labeled hazardous
waste container. Do not pour chemical waste down the drain[11].

. Container Management:
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Keep waste containers closed except when adding waste.
Ensure waste containers are clearly and accurately labeled with their contents.

3. Final Disposal:

Dispose of all chemical waste through your institution's Environmental Health and Safety
(EHS) office, following all local, state, and federal regulations.

Visual Workflow and Logic Diagrams

The following diagrams illustrate the key procedural and logical steps for safely handling 3-
Phenylethynyl-benzaldehyde.
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Caption: Workflow for handling 3-Phenylethynyl-benzaldehyde.
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Caption: Logic for PPE selection based on risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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